![molecular formula C19H15N5O3 B2833101 5-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)isoxazole-3-carboxamide CAS No. 1797181-15-7](/img/structure/B2833101.png)
5-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)isoxazole-3-carboxamide
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Description
5-methyl-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H15N5O3 and its molecular weight is 361.361. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity
Compounds incorporating oxadiazole and pyrazine motifs have demonstrated antimycobacterial activity, indicating potential applications in tuberculosis treatment. For instance, derivatives substituted with 1,2,4-oxadiazole-5-ones and pyrazines were synthesized and tested against Mycobacterium tuberculosis, showing activities ranging from moderate to significantly potent compared to known treatments (Gezginci, Martin, & Franzblau, 1998).
Insecticidal Activity
Anthranilic diamides analogs containing oxadiazole rings have been synthesized and showed promising insecticidal activities against pests like the diamondback moth. These findings suggest potential applications in agricultural pest control, highlighting the utility of oxadiazole derivatives in developing new insecticides (Qi et al., 2014).
Anticancer and Anti-inflammatory Agents
Pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. This research underscores the potential of pyridine and oxadiazole derivatives in the development of new therapeutic agents targeting cancer and inflammatory diseases (Rahmouni et al., 2016).
Heterocyclic Compound Synthesis
Research into the synthesis of novel heterocyclic compounds containing oxadiazole and pyridine moieties has been pursued, with potential applications in drug development and materials science. These studies contribute to the understanding of the chemical behavior of such compounds and their utility in various scientific fields (Kharchenko, Detistov, & Orlov, 2008).
Polymer Science
Novel polyhydrazides incorporating pyridine moieties have been synthesized, offering insights into the development of materials with specific thermal and chemical properties. This research demonstrates the utility of such compounds in creating advanced materials with potential applications in various industries (Vakili et al., 2012).
Properties
IUPAC Name |
5-methyl-N-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N5O3/c1-12-9-16(23-26-12)19(25)21-15-7-3-2-5-13(15)10-17-22-18(24-27-17)14-6-4-8-20-11-14/h2-9,11H,10H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUYTXBSOAFZXTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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